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Compound of Interest

Compound Name: N-Boc-4-hydroxy-D-proline, trans-

Cat. No.: B142493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of N-Boc-trans-4-hydroxy-D-proline, a critical

chiral building block in modern pharmaceutical development and peptide synthesis. This

document outlines its chemical properties, provides a list of common synonyms, and details

experimental protocols for its synthesis and application.

Chemical Identity and Synonyms
N-Boc-trans-4-hydroxy-D-proline is a derivative of the non-essential amino acid D-proline,

where the amino group is protected by a tert-butyloxycarbonyl (Boc) group. This protection

strategy is fundamental in peptide chemistry, allowing for sequential and controlled peptide

chain elongation. A comprehensive list of its synonyms is provided below to aid in literature

searches and material sourcing.
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Synonym Source

(2R,4S)-1-(tert-butoxycarbonyl)-4-

hydroxypyrrolidine-2-carboxylic acid
[1][2][3]

Boc-trans-4-Hydroxy-D-proline [1][4]

(2R,4S)-1-[(tert-butoxy)carbonyl]-4-

hydroxypyrrolidine-2-carboxylic acid
[1]

(4S)-1-(tert-butoxycarbonyl)-4-hydroxy-D-proline [1]

N-Boc-4-hydroxy-D-proline, trans- [1]

(2R,4S)-N-ALPHA-T-BUTOXYCARBONYL-4-

HYDROXYPYRROLIDINE-2-CARBOXYLIC

ACID

[2]

(2S,4R)-1-Boc-4-hydroxyproline [4]

Physicochemical Properties
A summary of the key quantitative data for N-Boc-trans-4-hydroxy-D-proline is presented in the

table below, compiled from various chemical suppliers and databases. These properties are

essential for experimental design, safety considerations, and analytical characterization.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₇NO₅ [3][5]

Molecular Weight 231.25 g/mol [5]

Appearance White to off-white solid/powder [2][3]

Melting Point 119-125 °C

Purity ≥97% [3]

Optical Activity
[α]/D +70° (c = 0.617 g/mL in

methanol)

Solubility

Soluble in organic solvents

such as dichloromethane,

ethanol, and methanol.

[2]

Storage Temperature 0-8 °C

CAS Number 147266-92-0 [2][5]

Synthesis and Experimental Protocols
N-Boc-trans-4-hydroxy-D-proline is typically synthesized from trans-4-hydroxy-D-proline

through the protection of the amino group with a Boc anhydride. The following section details a

general experimental protocol for its synthesis and its subsequent use in solid-phase peptide

synthesis (SPPS).

Synthesis of N-Boc-trans-4-hydroxy-D-proline
A common method for the preparation of N-Boc-trans-4-hydroxy-D-proline involves the reaction

of trans-4-hydroxy-D-proline with di-tert-butyl dicarbonate (Boc anhydride) under basic

conditions.

Materials:

trans-4-Hydroxy-D-proline

Di-tert-butyl dicarbonate (Boc)₂O
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Dichloromethane (DCM)

N,N-Diisopropylethylamine (DIPEA) or other suitable base

Water

Anhydrous sodium sulfate

Reaction flask, magnetic stirrer, and other standard laboratory glassware

Protocol:

Dissolve trans-4-hydroxy-D-proline in a mixture of dichloromethane and water.

Cool the solution in an ice bath and add DIPEA to adjust the pH to approximately 9-10.

Slowly add a solution of Boc anhydride in DCM to the reaction mixture while stirring

vigorously.

Allow the reaction to warm to room temperature and stir overnight.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, perform a work-up by separating the organic layer.

Wash the organic layer with a mild acidic solution (e.g., 1 M HCl) and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the product by recrystallization or column chromatography to yield pure N-Boc-trans-4-

hydroxy-D-proline.
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Starting Materials

Reaction Work-up & Purification Final Product

trans-4-Hydroxy-D-proline

Reaction Mixture

Boc Anhydride

Base (e.g., DIPEA)

Solvent (e.g., DCM)

Liquid-Liquid Extraction Drying Concentration Purification N-Boc-trans-4-hydroxy-D-proline

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Boc-trans-4-hydroxy-D-proline.

Application in Solid-Phase Peptide Synthesis (SPPS)
N-Boc-trans-4-hydroxy-D-proline is a valuable building block in SPPS. The following protocol

outlines the key steps for incorporating this amino acid into a growing peptide chain using the

Boc strategy.

Materials:

N-Boc-trans-4-hydroxy-D-proline

Peptide synthesis resin (e.g., Merrifield resin)

Dichloromethane (DCM)
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Trifluoroacetic acid (TFA)

N,N-Diisopropylethylamine (DIPEA)

Coupling reagents (e.g., HBTU, HATU)

N,N-Dimethylformamide (DMF)

Kaiser test reagents (for monitoring coupling)

Protocol:

Resin Swelling: Swell the resin in DCM in the reaction vessel for 15-30 minutes.

Boc Deprotection:

Wash the resin with DCM.

Treat the resin with a solution of TFA in DCM (typically 25-50%) for 1-2 minutes (pre-

wash).

Add fresh deprotection solution and agitate for 20-30 minutes to remove the Boc

protecting group from the N-terminal amino acid of the peptide-resin.

Wash the resin thoroughly with DCM and then DMF to remove residual TFA.

Neutralization: Neutralize the resin with a solution of DIPEA in DMF (typically 5-10%) to

prepare the free amine for coupling. Wash again with DMF.

Amino Acid Coupling:

Activate the carboxylic acid of N-Boc-trans-4-hydroxy-D-proline with a coupling reagent

(e.g., HBTU) and a base (e.g., DIPEA) in DMF.

Add the activated amino acid solution to the resin.

Allow the coupling reaction to proceed for 1-2 hours.
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Monitor the completion of the coupling reaction using a qualitative method such as the

Kaiser test. A negative test indicates the absence of free primary amines.

Washing: After complete coupling, wash the resin extensively with DMF and DCM to remove

any unreacted reagents and byproducts.

Repeat Cycle: Repeat steps 2-5 for each subsequent amino acid to be added to the peptide

chain.
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Caption: The iterative cycle of Boc-based solid-phase peptide synthesis (SPPS).
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Role in Drug Development and Biological Systems
N-Boc-trans-4-hydroxy-D-proline serves as a crucial chiral intermediate in the synthesis of

various pharmaceutical compounds.[4] Its rigid pyrrolidine ring and the hydroxyl group provide

conformational constraints and a site for further functionalization, which are desirable features

in drug design.

While N-Boc-trans-4-hydroxy-D-proline itself is not directly involved in signaling pathways, the

unprotected form, hydroxyproline, is a key component of collagen. The hydroxylation of proline

residues is a critical post-translational modification in collagen synthesis, catalyzed by prolyl

hydroxylases. This modification is essential for the stability of the collagen triple helix.[6]

The Boc-protected derivative is instrumental in the laboratory synthesis of peptides and

peptidomimetics that can interact with various biological targets. For instance, derivatives of

hydroxyproline are incorporated into synthetic peptides to enhance their stability, binding

affinity, and pharmacokinetic properties. A notable example is the use of a derivative of Boc-

trans-4-hydroxy-L-proline in the synthesis of the antiviral drug nirmatrelvir.[7]

The synthesis of complex molecules like nirmatrelvir highlights the importance of chiral building

blocks like N-Boc-trans-4-hydroxy-D-proline in constructing stereochemically defined and

biologically active compounds.
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Caption: Logical flow from N-Boc-trans-4-hydroxy-D-proline to drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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